Cas no 1256825-38-3 (5-(1H-imidazol-4-yl)-2-(trifluoromethyl)pyridine)
5-(1H-imidazol-4-yl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-(1H-imidazol-4-yl)-2-(trifluoromethyl)pyridine
- EN300-1937576
- 1256825-38-3
-
- Inchi: 1S/C9H6F3N3/c10-9(11,12)8-2-1-6(3-14-8)7-4-13-5-15-7/h1-5H,(H,13,15)
- InChI Key: FGZUNCYZLZPZRU-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CN=1)C1=CN=CN1)(F)F
Computed Properties
- Exact Mass: 213.05138169g/mol
- Monoisotopic Mass: 213.05138169g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 41.6Ų
5-(1H-imidazol-4-yl)-2-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1937576-0.05g |
5-(1H-imidazol-4-yl)-2-(trifluoromethyl)pyridine |
1256825-38-3 | 0.05g |
$1272.0 | 2023-09-17 | ||
| Enamine | EN300-1937576-0.1g |
5-(1H-imidazol-4-yl)-2-(trifluoromethyl)pyridine |
1256825-38-3 | 0.1g |
$1332.0 | 2023-09-17 | ||
| Enamine | EN300-1937576-0.25g |
5-(1H-imidazol-4-yl)-2-(trifluoromethyl)pyridine |
1256825-38-3 | 0.25g |
$1393.0 | 2023-09-17 | ||
| Enamine | EN300-1937576-0.5g |
5-(1H-imidazol-4-yl)-2-(trifluoromethyl)pyridine |
1256825-38-3 | 0.5g |
$1453.0 | 2023-09-17 | ||
| Enamine | EN300-1937576-1.0g |
5-(1H-imidazol-4-yl)-2-(trifluoromethyl)pyridine |
1256825-38-3 | 1g |
$1515.0 | 2023-06-03 | ||
| Enamine | EN300-1937576-2.5g |
5-(1H-imidazol-4-yl)-2-(trifluoromethyl)pyridine |
1256825-38-3 | 2.5g |
$2969.0 | 2023-09-17 | ||
| Enamine | EN300-1937576-5.0g |
5-(1H-imidazol-4-yl)-2-(trifluoromethyl)pyridine |
1256825-38-3 | 5g |
$4391.0 | 2023-06-03 | ||
| Enamine | EN300-1937576-10.0g |
5-(1H-imidazol-4-yl)-2-(trifluoromethyl)pyridine |
1256825-38-3 | 10g |
$6512.0 | 2023-06-03 | ||
| Enamine | EN300-1937576-1g |
5-(1H-imidazol-4-yl)-2-(trifluoromethyl)pyridine |
1256825-38-3 | 1g |
$1515.0 | 2023-09-17 | ||
| Enamine | EN300-1937576-5g |
5-(1H-imidazol-4-yl)-2-(trifluoromethyl)pyridine |
1256825-38-3 | 5g |
$4391.0 | 2023-09-17 |
5-(1H-imidazol-4-yl)-2-(trifluoromethyl)pyridine Related Literature
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
Additional information on 5-(1H-imidazol-4-yl)-2-(trifluoromethyl)pyridine
Introduction to 5-(1H-imidazol-4-yl)-2-(trifluoromethyl)pyridine (CAS No. 1256825-38-3)
5-(1H-imidazol-4-yl)-2-(trifluoromethyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 1256825-38-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic organic molecule has garnered considerable attention due to its unique structural features and potential applications in drug discovery and development. The compound's core structure consists of a pyridine ring substituted with a trifluoromethyl group at the 2-position and an imidazole moiety at the 4-position, which together contribute to its distinct chemical properties and biological activities.
The trifluoromethyl group, a key feature of this molecule, is renowned for its ability to enhance metabolic stability, lipophilicity, and binding affinity in drug candidates. This substitution pattern is frequently employed in the design of small-molecule inhibitors targeting various biological pathways. In recent years, the incorporation of trifluoromethyl groups has been extensively studied for their role in improving pharmacokinetic profiles, particularly in the development of antiviral, anticancer, and anti-inflammatory agents.
Complementing the trifluoromethyl substituent, the 1H-imidazol-4-yl moiety introduces another layer of chemical functionality that can interact with biological targets. Imidazole derivatives are well-documented for their involvement in a wide range of biological processes, including enzyme inhibition and receptor binding. The presence of this group in 5-(1H-imidazol-4-yl)-2-(trifluoromethyl)pyridine suggests potential applications in modulating these processes, making it a valuable scaffold for medicinal chemists.
Recent advancements in computational chemistry and high-throughput screening have facilitated the exploration of such hybrid molecules for therapeutic purposes. The combination of the pyridine, imidazole, and trifluoromethyl functionalities creates a versatile platform for designing molecules with tailored biological activities. For instance, studies have shown that pyridine-based compounds can serve as effective scaffolds for kinase inhibitors, while imidazole derivatives are often explored for their antimicrobial properties.
In the context of drug discovery, 5-(1H-imidazol-4-yl)-2-(trifluoromethyl)pyridine represents a promising candidate for further investigation. Its unique structural motifs offer opportunities to develop novel therapeutic agents targeting diseases with unmet medical needs. The trifluoromethyl group's influence on electronic properties and interactions with biological targets makes it particularly interesting for designing molecules with enhanced binding affinity and selectivity.
The compound's potential applications extend beyond traditional pharmaceuticals. Researchers are increasingly exploring its utility in agrochemicals and materials science, where similar molecular architectures exhibit desirable properties. For example, heterocyclic compounds with trifluoromethyl groups have shown promise as intermediates in the synthesis of pesticides and specialty chemicals due to their stability and reactivity under various conditions.
From a synthetic chemistry perspective, 5-(1H-imidazol-4-yl)-2-(trifluoromethyl)pyridine exemplifies the elegance of constructing complex molecules from simpler precursors. The synthesis involves strategic functionalization steps that highlight the versatility of modern synthetic methodologies. Advances in catalytic processes and transition-metal chemistry have enabled more efficient routes to such heterocyclic compounds, reducing both cost and environmental impact.
The biological evaluation of this compound is an ongoing area of research. Initial studies have suggested that it may exhibit inhibitory activity against certain enzymes or receptors relevant to human health. These findings align with broader trends in medicinal chemistry where hybrid molecules are designed to combine multiple pharmacophores into a single entity. Such strategies often lead to compounds with improved efficacy and reduced side effects compared to single-target inhibitors.
Future directions for research on 5-(1H-imidazol-4-yl)-2-(trifluoromethyl)pyridine include optimizing its chemical structure for enhanced bioavailability and exploring its mechanism of action in vitro and in vivo. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be crucial in unlocking its full potential as a therapeutic agent or functional material.
In conclusion, 5-(1H-imidazol-4-yl)-2-(trifluoromethyl)pyridine (CAS No. 1256825-38-3) is a multifaceted compound with significant implications for pharmaceutical science and beyond. Its unique structural features—particularly the presence of both trifluoromethyl and 1H-imidazol-4-yl moieties—make it a compelling subject for further investigation. As research continues to uncover new applications for such molecules, their role in addressing global challenges in health and technology is likely to expand.
1256825-38-3 (5-(1H-imidazol-4-yl)-2-(trifluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)